Cas no 717125-41-2 (2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide)

2-Cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure with cyano and methoxyphenyl substituents. Its molecular design combines a quinoline moiety with a hydroxy-methoxyphenyl group, enhancing potential reactivity and binding affinity in biochemical applications. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups contributes to its unique electronic properties, making it a candidate for studies in medicinal chemistry or material science. The compound’s structural rigidity and polar functional groups may improve solubility and stability in various solvents. Its precise applications depend on further experimental validation, but its scaffold suggests utility in targeted molecular interactions.
2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide structure
717125-41-2 structure
Product Name:2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
CAS No:717125-41-2
MF:C20H15N3O3
MW:345.351404428482
CID:6185191
PubChem ID:2380739
Update Time:2025-08-05

2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z46080018
    • SMR000244038
    • 717125-41-2
    • CHEMBL1605910
    • MLS000336723
    • EN300-26594822
    • 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
    • Inchi: 1S/C20H15N3O3/c1-26-19-11-13(7-8-18(19)24)10-14(12-21)20(25)23-17-6-2-5-16-15(17)4-3-9-22-16/h2-11,24H,1H3,(H,23,25)/b14-10+
    • InChI Key: ZQSFYABSIFBWFG-GXDHUFHOSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)/C=C(\C#N)/C(NC1=CC=CC2C1=CC=CN=2)=O)O

Computed Properties

  • Exact Mass: 345.11134135g/mol
  • Monoisotopic Mass: 345.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.2Ų

2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26594822-0.05g
2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
717125-41-2 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide

Introduction to 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide (CAS No. 717125-41-2) and Its Emerging Applications in Chemical Biology

The compound 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide, identified by the CAS number 717125-41-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative exhibits a unique structural framework characterized by the presence of a cyano group, a prop-2-enamide moiety, and an aromatic quinoline scaffold, which collectively contribute to its distinctive chemical and biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The quinoline core, known for its broad spectrum of biological activities, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. In particular, modifications at the 5-position of the quinoline ring have been shown to enhance binding affinity to biological targets, making it a valuable scaffold for drug design. The presence of a 4-hydroxy-3-methoxyphenyl substituent in this compound further enriches its pharmacophoric potential by introducing hydrophilic and electronic features that can modulate receptor interactions.

The cyano group at the 2-position of the prop-2-enamide chain introduces a polar character to the molecule, which can influence its solubility and metabolic stability. This feature is particularly relevant in drug development, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles. Additionally, the amide functionality serves as a key pharmacophore in many bioactive molecules, facilitating hydrogen bonding interactions with biological targets such as enzymes and receptors.

Emerging research suggests that this compound may exhibit inhibitory activity against various enzymatic targets relevant to human health. For instance, studies have indicated that quinoline derivatives can interfere with the activity of kinases and other signaling enzymes involved in cancer progression. The specific arrangement of substituents in 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide may confer selectivity for certain therapeutic pathways, making it a promising candidate for further investigation.

Moreover, the 4-hydroxy-3-methoxyphenyl moiety is known to possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. This dual functionality—combining both kinase inhibition and antioxidant activity—makes this compound particularly intriguing for therapeutic applications. Preclinical studies are currently exploring its potential in models of inflammation and neurodegenerative disorders, where modulation of oxidative stress and enzymatic activity plays a critical role.

In terms of synthetic chemistry, the preparation of 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the cyano group can be achieved through cyanation reactions, while the assembly of the quinoline ring typically requires cyclization strategies involving condensation reactions with appropriate precursors. The final step involves forming the amide bond between the prop-2-enenone intermediate and the amino group derived from the quinoline scaffold.

The structural complexity of this compound also presents opportunities for derivatization, allowing researchers to fine-tune its biological activity through structural modifications. For example, replacing or altering one of the aromatic rings could lead to new analogs with enhanced potency or selectivity. Such modifications are often guided by computational modeling studies that predict how changes in structure will affect binding affinity to biological targets.

Recent publications have begun to explore the pharmacological profile of related quinoline derivatives in preclinical models. These studies have provided valuable insights into how structural features influence biological activity and how such compounds might be optimized for therapeutic use. The findings suggest that compounds like 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide could serve as lead compounds for further drug development efforts.

The compound's potential extends beyond traditional pharmaceutical applications; it may also find utility in agrochemicals or as an intermediate in specialty chemical synthesis. Its unique combination of functional groups makes it a versatile building block that can be incorporated into more complex molecules with tailored properties.

In conclusion,2-cyano-3-(4-hydroxy-3-methoxyphenyl)-N-(quinolin-5-y l)prop - 2 - enamide (CAS No. 717125 - 41 - 2) represents a promising entity with significant implications for chemical biology and drug discovery. Its distinctive structural features—comprising a cyano group,4-hydroxy - 3 - methoxyphenyl, and a quinoline scaffold—endow it with multifaceted biological activities that warrant further exploration. As research continues to uncover new therapeutic targets and synthetic strategies,this compound is poised to play an important role in advancing our understanding of molecular interactions and developing novel treatments for human diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd